N-(4-chlorobenzyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H15ClFN3O2S2/c22-14-7-5-13(6-8-14)11-24-18(27)12-30-21-25-16-9-10-29-19(16)20(28)26(21)17-4-2-1-3-15(17)23/h1-10H,11-12H2,(H,24,27)
• InChI Key: DDJGCQCNNFSACA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NCC4=CC=C(C=C4)Cl)F
• Molecular Formula: C21H15ClFN3O2S2
• Molecular Weight: 459.9 g/mol

Description

N-(4-chlorobenzyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C21H15ClFN3O2S2 and its molecular weight is 459.94. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Compounds structurally related to N-(4-chlorobenzyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide have shown potent inhibitory activities against key biological targets such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical in DNA synthesis and repair pathways, making them valuable targets for anticancer and antibacterial drug development (Gangjee et al., 2008).

Molecular Docking Studies

The compound's relevance extends to antiviral research, where molecular docking studies of similar molecules have demonstrated potential against SARS-CoV-2 by inhibiting protease activity. This suggests a utility in designing compounds against viral infections (Mary et al., 2020).

Synthetic Methodologies

Research on similar thieno[3,2-d]pyrimidine derivatives has led to innovative synthetic methods that provide access to a variety of heterocyclic compounds. These methodologies are crucial for developing novel drugs with enhanced biological activities (Zaki et al., 2017).

Biological Interaction Studies

Studies have also focused on the interaction of these compounds with proteins such as bovine serum albumin (BSA), which is essential for understanding their pharmacokinetic properties and potential therapeutic applications. Fluorescence and UV–vis spectral studies provide insights into how these compounds interact with biological molecules (Meng et al., 2012).